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Compound of Interest

Compound Name: Fmoc-D-Cys(stbu)-OH

Cat. No.: B613519

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Na-Fmoc-S-(tert-butylthio)-D-
cysteine, or Fmoc-D-Cys(Stbu)-OH, a critical reagent in solid-phase peptide synthesis
(SPPS). Its unique properties make it an invaluable tool for the synthesis of complex peptides,
particularly those requiring the controlled formation of disulfide bridges, which are essential for
the structural integrity and biological function of many therapeutic peptides and proteins.[1][2]

Physicochemical Properties and Commercial
Availability

Fmoc-D-Cys(Stbu)-OH is a white to off-white powder utilized in Fmoc-based peptide
synthesis.[3] The tert-butylthio (Stbu) protecting group on the cysteine's thiol side chain
provides robust stability against the basic conditions of Fmoc deprotection (e.g., piperidine) and
the acidic conditions of final cleavage from most resins.[4] This stability is crucial for preventing
unwanted side reactions and ensuring the integrity of the target peptide.[1][4]

Several key manufacturers and suppliers provide Fmoc-D-Cys(Stbu)-OH, ensuring its
availability for research and development. The table below summarizes key quantitative data
from prominent suppliers.
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Bachem | Fisher Sigma-Aldrich ) o
Property o Aladdin Scientific
Scientific (Merck)
73724-43-3 (L-form)
CAS Number 501326-55-2[5][6] 501326-55-2[6]

[7181e]

Molecular Formula

C22H25N0O4S2[5][6]

C22H25NO4S2[7][8][9]

C22H25N04S2[6]

Molecular Weight 431.58 g/mol [5][10] 431.57 g/mol [7][8] 431.57 g/mol [6]
) Data available upon >95.0% (HPLC)[7][8]
Purity (Assay) >95%][6]
request 9]
White to off-white N N
Appearance Not specified Not specified
powder
Data available upon -
Storage Temperature 2-8°C[7][8][9] Not specified

request

Note: The L-form (CAS 73724-43-3) is more commonly cited in general literature, but the D-
form (CAS 501326-55-2) is available from specialized suppliers. Properties are analogous.

Core Applications and Methodological Overview

The primary application of Fmoc-D-Cys(Stbu)-OH is the incorporation of a protected D-
cysteine residue into a peptide sequence during Fmoc/tBu solid-phase peptide synthesis.[4]
The Stbu group's stability allows for the full peptide chain to be assembled without
compromising the thiol. The key advantage is its selective removal post-synthesis, enabling
controlled disulfide bond formation.[2] This is achieved through mild reduction, typically using a
thiol-based reagent like B-mercaptoethanol (BME) or dithiothreitol (DTT), which cleaves the S-S
bond of the protecting group, liberating the cysteine's sulfhydryl group for subsequent
oxidation.[11]

Key Methodological Visualizations

The following diagrams illustrate the chemical structure and its application in the SPPS
workflow.
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1. Fmoc Deprotection
(20% Piperidine/DMF)

2. DMF Wash

3. Couple Fmoc-D-Cys(Stbu)-OH

(DIC / Oxyma) Yes

4. DMF Wash

Next Residue?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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